Cas no 62151-55-7 (1,5-Cyclopentadecanedione, 2-hydroxy-4-methyl-)

• Product Name: 1,5-Cyclopentadecanedione, 2-hydroxy-4-methyl-
• CAS No: 62151-55-7
• MF: C₁₆H₂₈O₃
• MW: 268.391725540161
• CID: 456220
• PubChem ID: 71389363
• Update Time: 2025-04-19

1,5-Cyclopentadecanedione, 2-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Cyclopentadecanedione, 2-hydroxy-4-methyl-
• 2-hydroxy-4-methylcyclopentadecane-1,5-dione
• DTXSID80811378
• 62151-55-7

• Inchi： 1S/C16H28O3/c1-13-12-16(19)15(18)11-9-7-5-3-2-4-6-8-10-14(13)17/h13,16,19H,2-12H2,1H3
• InChI Key： XSUXTLTVKGRATL-UHFFFAOYSA-N
• SMILES： OC1C(CCCCCCCCCCC(C(C)C1)=O)=O

Computed Properties

• Exact Mass: 268.20394
• Monoisotopic Mass: 268.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37